Cas no 190957-74-5 (Furo[2,3-b]pyridine-6-carbonitrile)

• Product Name: Furo[2,3-b]pyridine-6-carbonitrile
• CAS No: 190957-74-5
• MF: C₈H₄N₂O
• MW: 144.1301612854
• CID: 115910
• PubChem ID: 10701936
• Update Time: 2025-10-31

Furo[2,3-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine-6-carbonitrile
• Furo[2,3-b]pyridine-6-carbonitrile (9CI)
• 190957-74-5
• DTXSID90443629

• Inchi： 1S/C8H4N2O/c9-5-7-2-1-6-3-4-11-8(6)10-7/h1-4H
• InChI Key： JOMSIOZWNRPXFN-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC=C(C#N)N=C12

Computed Properties

• Exact Mass: 144.03242
• Monoisotopic Mass: 144.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82

Additional information on Furo[2,3-b]pyridine-6-carbonitrile

Comprehensive Overview of Furo[2,3-b]pyridine-6-carbonitrile (CAS No. 190957-74-5): Properties, Applications, and Research Insights

Furo[2,3-b]pyridine-6-carbonitrile (CAS No. 190957-74-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. The molecule combines a furopyridine core with a cyano functional group, offering versatile reactivity and potential applications in drug discovery and agrochemical development. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents.

The compound's molecular structure features a fused furan and pyridine ring system, which contributes to its electron-rich properties and ability to participate in diverse chemical reactions. This characteristic makes Furo[2,3-b]pyridine-6-carbonitrile valuable for medicinal chemistry applications, where it serves as a precursor for synthesizing more complex molecules. Recent studies highlight its potential in targeting neurodegenerative diseases and inflammatory pathways, aligning with current trends in precision medicine.

In the context of green chemistry, 190957-74-5 has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing protocols to reduce waste and energy consumption during its production, addressing the growing demand for eco-friendly chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

From a material science perspective, the nitrile group in Furo[2,3-b]pyridine-6-carbonitrile enables its use in designing advanced organic semiconductors and luminescent materials. Its electron-withdrawing properties make it suitable for developing OLED components, a rapidly growing market driven by the demand for energy-efficient displays. The compound's thermal stability further enhances its appeal for high-performance materials.

Analytical characterization of CAS No. 190957-74-5 typically involves HPLC purification, mass spectrometry, and NMR spectroscopy to ensure high purity for research applications. Recent advancements in AI-driven drug discovery have also highlighted this compound's potential, with machine learning models predicting its utility in fragment-based drug design. These computational approaches accelerate the identification of novel therapeutic candidates.

The global market for specialty chemicals like Furo[2,3-b]pyridine-6-carbonitrile is projected to grow significantly, driven by increasing R&D investments in biopharmaceuticals and functional materials. Suppliers are expanding their catalogues to meet researcher demand, offering custom synthesis services and GMP-grade quantities for preclinical studies. Proper storage recommendations include protection from moisture and maintenance at 2-8°C for long-term stability.

Ongoing research explores structure-activity relationships (SAR) of derivatives based on this scaffold, particularly for cancer immunotherapy targets. The compound's hydrogen bond acceptor capacity and planar geometry facilitate interactions with biological macromolecules, making it a valuable tool for molecular docking studies. Recent patent filings indicate growing commercial interest in its applications.

For laboratories working with 190957-74-5, standard safety protocols include using appropriate PPE and engineering controls, though it is not classified as highly hazardous. The scientific community continues to investigate its metabolic stability and ADME properties to expand its utility in lead optimization phases. Collaborative efforts between academia and industry are accelerating the translation of discoveries involving this versatile chemical intermediate.